Cas no 2060041-98-5 (1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one)

• Product Name: 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one
• CAS No: 2060041-98-5
• MF: C₁₃H₈F₄N₂O
• MW: 284.209036827087
• MDL: MFCD30501540
• CID: 5222262
• PubChem ID: 125458030
• Update Time: 2025-10-30

1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[6-(3-fluorophenyl)-4-(trifluoromethyl)-3-pyridazinyl]-
• 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one

• MDL： MFCD30501540
• Inchi： 1S/C13H8F4N2O/c1-7(20)12-10(13(15,16)17)6-11(18-19-12)8-3-2-4-9(14)5-8/h2-6H,1H3
• InChI Key： PJSRZBALMSRXGV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NN=C(C2=CC=CC(F)=C2)C=C1C(F)(F)F)C

Additional information on 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one

Introduction to 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one (CAS No. 2060041-98-5)

1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one, with the CAS number 2060041-98-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridazine core and fluorinated substituents, which contribute to its potential therapeutic applications and biological activities.

The molecular structure of 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one consists of a pyridazine ring, a 3-fluorophenyl group, and a trifluoromethyl group. These functional groups are strategically positioned to enhance the compound's pharmacological properties, such as solubility, stability, and bioavailability. The presence of fluorine atoms is particularly noteworthy, as they can significantly influence the compound's binding affinity to biological targets and its metabolic profile.

Recent studies have explored the potential of 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one in various therapeutic areas. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes involved in inflammatory pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can selectively target and inhibit the growth of various cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and apoptosis.

The pharmacokinetic properties of 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one have been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable oral bioavailability, low toxicity, and a favorable safety profile. These attributes make it an attractive candidate for further preclinical and clinical evaluation.

In the context of drug discovery and development, the synthesis and optimization of 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one have been a focus of recent research efforts. Chemists have employed various synthetic strategies to improve the yield and purity of this compound, while also exploring structural modifications to enhance its therapeutic potential. For example, substituting different functional groups on the pyridazine ring or modifying the fluorinated substituents can lead to derivatives with improved pharmacological profiles.

The biological activity of 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one has been evaluated using a range of in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit specific enzymes and signaling pathways associated with inflammation and cancer. In vivo studies using animal models have further confirmed its efficacy in reducing inflammation and tumor growth, while also highlighting its safety profile.

The potential applications of 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one extend beyond inflammation and cancer. Recent research has explored its activity in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. For instance, preliminary studies suggest that this compound may have neuroprotective effects by modulating oxidative stress and inflammatory responses in neuronal cells.

In conclusion, 1-6-(3-fluorophenyl)-4-(trifluoromethyl)pyridazin-3-ylethan-1-one (CAS No. 2060041-98-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.